Cas no 100871-99-6 (1,2-Anthracenediamine)
1,2-Anthracenediamine structure
Product Name:1,2-Anthracenediamine
CAS No:100871-99-6
MF:C14H12N2
MW:208.258482933044
CID:183586
PubChem ID:58095
Update Time:2025-04-19
1,2-Anthracenediamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Anthracenediamine
- anthracene-1,2-diamine
- 2-Aminoanthramine
- AC1L1OB8
- ACMC-20m3xa
- ANTHRACENE, 1,2-DIAMINO-
- BRN 3092240
- CTK0H9313
- LS-20287
- 100871-99-6
- 1,2-diaminoanthracene
- DTXSID90143556
- SCHEMBL168352
- 4-13-00-00469 (Beilstein Handbook Reference)
-
- Inchi: 1S/C14H12N2/c15-13-6-5-11-7-9-3-1-2-4-10(9)8-12(11)14(13)16/h1-8H,15-16H2
- InChI Key: VVLCNWYWKSWJTG-UHFFFAOYSA-N
- SMILES: NC1=C(C=CC2=CC3C=CC=CC=3C=C21)N
Computed Properties
- Exact Mass: 208.10016
- Monoisotopic Mass: 208.100048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
- XLogP3: 3.1
Experimental Properties
- Density: 1.283
- Boiling Point: 463.7°Cat760mmHg
- Flash Point: 281.2°C
- Refractive Index: 1.816
- PSA: 52.04
- LogP: 4.31980
1,2-Anthracenediamine Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
100871-99-6 (1,2-Anthracenediamine) Related Products
- 53348-04-2(9,10-Phenanthrenediamine)
- 771-97-1(2,3-Diaminonaphthalene)
- 938-25-0(1,2-Diaminonaphthalene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk